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Compound of Interest

Compound Name: 4-Sulfosalicylic acid

Cat. No.: B15218847 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical properties of reagents is paramount. 4-Sulfosalicylic acid (SSA), also known as

2-hydroxy-5-sulfobenzoic acid, is a trifunctional aromatic compound widely utilized in analytical

chemistry, clinical diagnostics, and various industrial processes.[1] Its utility stems from the

distinct reactivity of its sulfonic acid, carboxylic acid, and phenolic functional groups. This guide

provides a detailed overview of its core chemical properties, experimental applications, and

safety considerations.

General and Physical Properties
4-Sulfosalicylic acid is typically available as a dihydrate, appearing as white, odorless crystals

or a crystalline powder.[1][2] It is known to turn pink in the presence of trace amounts of iron, a

characteristic that hints at its strong chelating ability.[1][3] The compound is stable under

standard conditions but is sensitive to light and should be stored accordingly.[1][2] Upon

heating to high temperatures, it decomposes into phenol and salicylic acid, releasing fumes of

sulfur oxides.[2][4]

A summary of its key physical and chemical identifiers is presented below.
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Property Value Citations

IUPAC Name 2-hydroxy-5-sulfobenzoic acid [5]

Synonyms
5-Sulfosalicylic acid,

Salicylsulfonic acid
[1][2][5]

Molecular Formula C₇H₆O₆S (Anhydrous) [1]

Molecular Weight
218.19 g/mol (Anhydrous),

254.21 g/mol (Dihydrate)
[2][5]

CAS Number
97-05-2 (Anhydrous), 5965-83-

3 (Dihydrate)
[1][2]

Appearance White crystalline powder [2][4]

Melting Point
~120 °C (Anhydrous and

Dihydrate)
[1][6]

Solubility

Very soluble in water (987 g/L

at 20°C) and alcohol; soluble

in ether and other polar

solvents.

[1][2][3][7]

Acidity and Dissociation
4-Sulfosalicylic acid is a strong triprotic acid. The dissociation occurs sequentially from the

sulfonic acid, carboxylic acid, and finally, the phenolic hydroxyl group. The sulfonic acid group

is highly acidic, with a predicted pKa value well below zero, indicating virtually complete

dissociation in aqueous solutions.

Acidic Group Predicted pKa

Sulfonic Acid (-SO₃H) -0.62 ± 0.50

Carboxylic Acid (-COOH) Not explicitly found

Phenolic Hydroxyl (-OH) Not explicitly found
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Note: The pKa values for the carboxylic and phenolic groups are not readily available in the

searched literature, but their acidity is significantly lower than that of the sulfonic acid group.

The stepwise deprotonation is a critical aspect of its chemistry, influencing its role as a protein

precipitant and metal chelator.
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Fully Protonated SSA

Singly Deprotonated
(Sulfonate Anion)

- H⁺ (Sulfonic)

Doubly Deprotonated
(Carboxylate Dianion)

- H⁺ (Carboxylic)

Triply Deprotonated
(Phenolate Trianion)

- H⁺ (Phenolic)
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start_end process decision output Start

Obtain Urine Sample

Is sample cloudy?

Centrifuge sample
(5 min, 2-3k rpm)

Yes

Use clear supernatant

No

Mix equal volumes of
supernatant and 3% SSA

Incubate for 10 min

Read turbidity

Semi-quantitative
protein level

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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